[4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone

• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C16H17N3O3S/c20-16(14-5-4-8-17-13-14)18-9-11-19(12-10-18)23(21,22)15-6-2-1-3-7-15/h1-8,13H,9-12H2
• InChI Key: NQERVHWPAYNKBW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CN=CC=C2)S(=O)(=O)C3=CC=CC=C3

Description

[4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

[4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant activity against various types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been studied for its anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases such as arthritis and asthma.

Mechanism of Action

The exact mechanism of action of [4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of phosphoinositide 3-kinase (PI3K), a signaling pathway that is frequently deregulated in cancer cells.
Biochemical and Physiological Effects
[4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase-3 and caspase-9, two key enzymes involved in the apoptotic pathway. This compound also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone is its high potency against cancer cells and its anti-inflammatory properties. This makes it a potential candidate for the development of novel anticancer and anti-inflammatory drugs. However, one of the limitations of this compound is its poor solubility in water, which can affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on [4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone. One of the directions is to optimize its chemical structure to improve its solubility and pharmacokinetic properties. Another direction is to investigate its potential as a combination therapy with other anticancer or anti-inflammatory drugs. Additionally, more studies are needed to elucidate its exact mechanism of action and its potential therapeutic applications in other diseases such as neurodegenerative diseases and cardiovascular diseases.
Conclusion
In conclusion, [4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone is a promising chemical compound that has shown significant potential as a therapeutic agent against cancer and inflammatory diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop novel drugs based on its chemical structure.

Synthesis Methods

The synthesis of [4-(Phenylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone involves the reaction of 3-pyridinemethanamine with phenylsulfonyl chloride and piperazine in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. The purity and yield of the product can be improved by using various purification techniques such as recrystallization and column chromatography.